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Compound of Interest

Compound Name:
4-(4-Amino-2-

methylphenyl)morpholin-3-one

Cat. No.: B1359280 Get Quote

Notice: Due to the limited availability of public research, this document summarizes the current

understanding of 4-(4-Amino-2-methylphenyl)morpholin-3-one. As of late 2025, there is a

significant lack of in-depth studies on its specific mechanism of action. This guide presents

available information and draws contextual understanding from structurally similar compounds.

Introduction
4-(4-Amino-2-methylphenyl)morpholin-3-one is a substituted aromatic morpholinone

compound. While its direct biological activity and mechanism of action are not extensively

documented in peer-reviewed literature, its structural analog, 4-(4-aminophenyl)morpholin-3-

one, is a well-known key intermediate in the synthesis of the anticoagulant drug Rivaroxaban.

[1] This relationship suggests that the primary research interest in this class of molecules has

been in the field of antithrombotic agents.

Core Compound Structure
The molecule consists of a morpholin-3-one ring attached to an aniline (aminophenyl) group at

the nitrogen atom of the morpholine ring. The aniline ring is further substituted with a methyl

group at the ortho-position relative to the morpholine attachment point.

Potential Mechanism of Action (Hypothesized)
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Given the absence of direct studies on 4-(4-Amino-2-methylphenyl)morpholin-3-one, its

mechanism of action remains unelucidated. However, based on the established role of its

demethylated analog, 4-(4-aminophenyl)morpholin-3-one, as a precursor to Rivaroxaban, it is

plausible that this compound was synthesized and evaluated as part of a research program

targeting Factor Xa (FXa).

Rivaroxaban is a direct inhibitor of FXa, a critical enzyme in the blood coagulation cascade. It

binds to the active site of FXa, preventing the conversion of prothrombin to thrombin, thereby

inhibiting clot formation. It is conceivable that 4-(4-Amino-2-methylphenyl)morpholin-3-one
was investigated for similar inhibitory activity against FXa or other serine proteases involved in

coagulation. However, without experimental data, this remains speculative.

Quantitative Data Summary
A thorough search of scientific databases and chemical literature did not yield any quantitative

data regarding the biological activity of 4-(4-Amino-2-methylphenyl)morpholin-3-one. This

includes, but is not limited to:

Binding affinities (Ki)

IC50/EC50 values

Pharmacokinetic parameters (ADME)

Toxicity data

The following table remains unpopulated due to the lack of available data.

Parameter Value Units Target
Assay
Conditions

Reference

Ki N/A

IC50 N/A

EC50 N/A
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Experimental Protocols
Detailed experimental protocols for the biological evaluation of 4-(4-Amino-2-
methylphenyl)morpholin-3-one are not available in the public domain. However, for

researchers intending to investigate the mechanism of action of this compound, particularly its

potential as a Factor Xa inhibitor, the following experimental workflow could be adopted.

Hypothetical Experimental Workflow for FXa Inhibition

In Vitro Assays Cell-Based Assays In Vivo Models

Compound Synthesis & Purification Biochemical FXa Inhibition Assay
(Chromogenic Substrate)

Test Compound Binding Affinity Assay
(e.g., SPR or MST)

Confirm Direct Binding Serine Protease
Selectivity Panel

Assess Specificity Prothrombin Time (PT) &
Activated Partial Thromboplastin Time (aPTT)

(Human Plasma)

Cytotoxicity Assay
(e.g., HepG2 cells)

Evaluate Safety Pharmacokinetic Studies
(Rodent Model)

Thrombosis Model
(e.g., Ferric Chloride Injury)

Determine Efficacy

Click to download full resolution via product page

Caption: Hypothetical workflow for evaluating the anticoagulant properties of 4-(4-Amino-2-
methylphenyl)morpholin-3-one.

Signaling Pathways
As there is no information on the biological targets of 4-(4-Amino-2-methylphenyl)morpholin-
3-one, no signaling pathway diagrams can be constructed. If the compound were to act as a

Factor Xa inhibitor, it would modulate the coagulation cascade.

Coagulation Cascade and the Role of Factor Xa
The coagulation cascade is a series of enzymatic reactions that leads to the formation of a

fibrin clot. It is traditionally divided into the intrinsic, extrinsic, and common pathways. Factor Xa

is at the convergence of the intrinsic and extrinsic pathways, making it a key target for

anticoagulant drugs.
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Caption: The coagulation cascade highlighting the central role of Factor Xa, a hypothetical

target.

Conclusion
The mechanism of action of 4-(4-Amino-2-methylphenyl)morpholin-3-one has not been

publicly characterized. Its structural similarity to a known precursor of the Factor Xa inhibitor

Rivaroxaban suggests a potential role as an anticoagulant, but this hypothesis requires

experimental validation. Further research is necessary to determine its biological targets,

pharmacological effects, and potential therapeutic applications. Researchers are encouraged to

use the provided hypothetical workflow as a starting point for investigating this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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